Cas no 1772953-11-3 (Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate
• CAS No: 1772953-11-3
• MF: C₁₅H₁₆BrNO₂S
• MW: 354.262042045593
• CID: 5656079
• PubChem ID: 116687019
• Update Time: 2025-10-29

Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1772953-11-3
• EN300-27723108
• tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate
• Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate

• Inchi： 1S/C15H16BrNO2S/c1-15(2,3)19-14(18)13-11(17)8-12(20-13)9-5-4-6-10(16)7-9/h4-8H,17H2,1-3H3
• InChI Key： UKEUYQMGRYINDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(=C(C(=O)OC(C)(C)C)S1)N

Computed Properties

• Exact Mass: 353.00851g/mol
• Monoisotopic Mass: 353.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate

Comprehensive Guide to Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate (CAS No. 1772953-11-3)

Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate (CAS No. 1772953-11-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a thiophene core substituted with a 3-bromophenyl group and a tert-butyl ester, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for high-purity thiophene derivatives, bromophenyl-substituted intermediates, and tert-butyl ester applications, making this compound a subject of interest in drug discovery and advanced material development.

The molecular structure of Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate combines a thiophene ring with an amino group and a 3-bromophenyl substituent, offering unique reactivity for cross-coupling reactions. This property aligns with the growing demand for Suzuki-Miyaura coupling precursors, a hot topic in synthetic organic chemistry. The tert-butyl ester moiety enhances solubility and stability, making it suitable for multi-step syntheses. Recent trends in AI-assisted molecular design have also highlighted the importance of such building blocks in generating drug-like scaffolds for virtual screening.

In pharmaceutical applications, Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate is explored as a precursor for kinase inhibitors and anti-inflammatory agents, addressing trending searches like "thiophene-based drugs 2024" and "bromophenyl medicinal chemistry." Its 3-bromophenyl group enables precise functionalization, critical for structure-activity relationship (SAR) studies. The compound's role in OLED materials also connects to the booming interest in organic electronics, as researchers investigate thiophene derivatives for light-emitting layers.

From a synthetic perspective, this compound exemplifies the shift toward atom-economical heterocycle synthesis, a frequently searched topic among chemists. The amino-thiophene carboxylate framework allows diversification via amide coupling or cyclization, while the bromine atom serves as a handle for palladium-catalyzed transformations. These features make it valuable for constructing polycyclic aromatic systems, relevant to searches like "C-H activation in thiophenes."

The market for Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate reflects broader trends in custom synthesis and contract research, with increasing queries for "CAS 1772953-11-3 suppliers" and "scale-up of brominated thiophenes." Analytical data (HPLC, NMR) confirming its >98% purity is often requested, underscoring the pharmaceutical industry's emphasis on QC-compliant intermediates. Environmental considerations also drive interest in greener bromination methods for such compounds.

Storage and handling of Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate require standard organic compound protocols, with stability under inert atmosphere being a common query. Its compatibility with microwave-assisted synthesis (a trending technique) further enhances utility. The compound's cLogP and hydrogen bonding capacity make it a case study for discussions on molecular property prediction using machine learning tools.

In summary, Tert-butyl 3-amino-5-(3-bromophenyl)thiophene-2-carboxylate (CAS 1772953-11-3) bridges multiple research frontiers—from small-molecule therapeutics to functional materials. Its structural features respond to contemporary search trends like "heterocyclic building blocks" and "bromine-directed synthesis," while its applications align with industry demands for modular synthetic platforms. Continued innovation in its derivatization will likely sustain its relevance in chemical R&D.